Cas no 123332-41-2 (1-Naphthalenol,6-butyl-2,3-diethyl-4-methoxy-, 1-acetate)

• Product Name: 1-Naphthalenol,6-butyl-2,3-diethyl-4-methoxy-, 1-acetate
• CAS No: 123332-41-2
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• CID: 188432
• PubChem ID: 183639
• Update Time: 2025-04-19

1-Naphthalenol,6-butyl-2,3-diethyl-4-methoxy-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol,6-butyl-2,3-diethyl-4-methoxy-, 1-acetate
• 1-naphthalenol, 6-butyl-2,3-diethyl-4-methoxy-, acetate
• (6-butyl-2,3-diethyl-4-methoxynaphthalen-1-yl) acetate
• DTXSID30153972
• CHEMBL164136
• 123332-41-2

• Inchi： 1S/C21H28O3/c1-6-9-10-15-11-12-18-19(13-15)20(23-5)16(7-2)17(8-3)21(18)24-14(4)22/h11-13H,6-10H2,1-5H3
• InChI Key： OVQFSKNIRQDMGC-UHFFFAOYSA-N
• SMILES： O(C)C1C(CC)=C(CC)C(=C2C=CC(=CC2=1)CCCC)OC(C)=O

Computed Properties

• Exact Mass: 328.20394
• Monoisotopic Mass: 328.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.037
• Boiling Point: 435.4°C at 760 mmHg
• Flash Point: 185.8°C
• Refractive Index: 1.544
• PSA: 35.53